Cas no 124656-55-9 (L-Glutamic acid,N-[4-[4-(2,6-diamino-1,4-dihydro-4-oxo-5-pyrimidinyl)butyl]benzoyl]-)

• Product Name: L-Glutamic acid,N-[4-[4-(2,6-diamino-1,4-dihydro-4-oxo-5-pyrimidinyl)butyl]benzoyl]-
• CAS No: 124656-55-9
• MF: C₂₀H₂₅N₅O₆
• MW: 431.442404508591
• CID: 1217348
• PubChem ID: 135884475
• Update Time: 2025-04-20

L-Glutamic acid,N-[4-[4-(2,6-diamino-1,4-dihydro-4-oxo-5-pyrimidinyl)butyl]benzoyl]- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[4-(2,6-diamino-1,4-dihydro-4-oxo-5-pyrimidinyl)butyl]benzoyl]-
• N-[4-[4-[(2,6-Diamino-1,4-dihydro-4-oxopyrimidin)-5-yl]butyl]benzoyl]-L-glutamic acid
• 662U88
• 5,10-Dideazaacyclotetrahydrofolic acid
• N-[4-[4-[(2,6-Diamino-4-oxo-3,4-dihydropyrimidin)-5-yl]butyl]benzoyl]-L-glutamic acid
• N-(4-(4-((2,6-Diamino-1,4-dihydro-4-oxopyrimidin)-5-yl)butyl)benzoyl)-L-glutamic acid
• L-Glutamic acid, N-(4-(4-(2,6-diamino-1,4-dihydro-4-oxo-5-pyrimidinyl)butyl)benzoyl)-
• (2S)-2-[[4-[4-(2,4-diamino-6-oxo-1H-pyrimidin-5-yl)butyl]benzoyl]amino]pentanedioic acid
• SCHEMBL9339115
• 124656-55-9
• (2S)-2-((4-(4-(2,6-Bis(azanyl)-4-oxidanylidene-1H-pyrimidin-5-yl)butyl)phenyl)carbonylamino)pentanedioic acid
• LNUHUIPUTGDPDG-AWEZNQCLSA-N
• 7-Desmethylene-DDATHF
• UNII-Y2BS5U6OD9
• N-(4-[4-(2,4-diamino-6-hydroxypyrimidin-5-yl)-butyl]benzoyl)-L-glutamic acid
• dideazaacyclotetrahydrofolic acid
• BDBM50422000
• CHEMBL13705
• Y2BS5U6OD9
• (2S)-2-[[4-[4-(2,6-diamino-4-oxo-1H-pyrimidin-5-yl)butyl]benzoyl]amino]pentanedioic acid
• 7-DM-DDATHF

• Inchi： 1S/C20H25N5O6/c21-16-13(18(29)25-20(22)24-16)4-2-1-3-11-5-7-12(8-6-11)17(28)23-14(19(30)31)9-10-15(26)27/h5-8,14H,1-4,9-10H2,(H,23,28)(H,26,27)(H,30,31)(H5,21,22,24,25,29)/t14-/m0/s1
• InChI Key： LNUHUIPUTGDPDG-AWEZNQCLSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCCC1C(NC(N)=NC=1N)=O)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 431.18048353g/mol
• Monoisotopic Mass: 431.18048353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 197Ų